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Compound of Interest

Compound Name: L-6424

Cat. No.: B1673795

For researchers, scientists, and drug development professionals handling L-6424, with the
chemical name (2-BUTYLBENZOFURAN-3-YL)(4-HYDROXY-3-IODOPHENYL)METHANONE
and CAS number 147030-50-0, ensuring its proper disposal is a critical component of
laboratory safety and environmental responsibility.[1][2][3] This guide provides essential
information on the safe handling and disposal of this compound.

Summary of Chemical Data

Below is a table summarizing the key quantitative data for L-6424.

Property Value
Molecular Formula C19H17103
Molecular Weight 420.24 g/mol [4]
CAS Number 147030-50-0[4]

Hazard Identification and Safety Precautions

L-6424 is classified as an irritant and is harmful if swallowed.[5] Appropriate personal protective
equipment (PPE), including gloves, and safety goggles, should be worn at all times when
handling this compound to prevent skin and eye contact.[5] Work should be conducted in a
well-ventilated area to avoid inhalation of any dust or fumes.[5]

Step-by-Step Disposal Protocol
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While a specific, detailed Safety Data Sheet (SDS) for L-6424 providing explicit disposal
instructions is not readily available in the public domain, general principles for the disposal of
similar chemical waste should be followed. The disposal of a related compound, Amiodarone
EP Impurity D, suggests that incineration is a suitable method.[5]

1. Waste Collection:

o Collect waste L-6424 and any contaminated materials (e.g., weighing paper, gloves, pipette
tips) in a designated, clearly labeled, and sealed hazardous waste container.

e Do not mix with other waste streams unless compatibility is confirmed.
2. Storage:

» Store the sealed waste container in a cool, dry, and well-ventilated area, away from
incompatible materials.

o Ensure the storage area is secure and accessible only to authorized personnel.
3. Disposal:

e The primary recommended method for the disposal of L-6424 is through a licensed
hazardous waste disposal company.[5]

e The waste may be incinerated in a facility equipped with an afterburner and scrubber to
ensure complete combustion and to neutralize any harmful emissions.[5]

e Do not discharge L-6424 into drains, water courses, or onto the ground.[5]
4. Documentation:

e Maintain accurate records of the amount of L-6424 waste generated and its disposal date
and method.

Logical Workflow for L-6424 Disposal

The following diagram illustrates the decision-making process and steps for the proper disposal
of L-6424.
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Caption: Logical workflow for the proper disposal of L-6424.

Disclaimer: This information is based on available data for L-6424 and related compounds. It is
essential to consult your institution's specific safety guidelines and the official Safety Data
Sheet (SDS) for L-6424, when available, and to comply with all local, state, and federal
regulations regarding hazardous waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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